Cas no 1314936-71-4 (4-(Methoxymethoxy)benzene-1-sulfonyl chloride)

• Product Name: 4-(Methoxymethoxy)benzene-1-sulfonyl chloride
• CAS No: 1314936-71-4
• MF: C₈H₉ClO₄S
• MW: 236.672660589218
• CID: 5857891
• PubChem ID: 22997154
• Update Time: 2025-07-19

4-(Methoxymethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4873609
• 1314936-71-4
• 4-(methoxymethoxy)benzene-1-sulfonyl chloride
• EN300-6493294
• AKOS006336324
• 4-(Methoxymethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H9ClO4S/c1-12-6-13-7-2-4-8(5-3-7)14(9,10)11/h2-5H,6H2,1H3
• InChI Key： XJMYIWLIBZXLQS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OCOC)(=O)=O

Computed Properties

• Exact Mass: 235.9910076g/mol
• Monoisotopic Mass: 235.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-(Methoxymethoxy)benzene-1-sulfonyl chloride

Introduction to 4-(Methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 1314936-71-4)

4-(Methoxymethoxy)benzene-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1314936-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both methoxy and methoxymethoxy substituents in its structure imparts unique reactivity and functional properties, making it a valuable building block in medicinal chemistry.

The structure of 4-(Methoxymethoxy)benzene-1-sulfonyl chloride consists of a benzene ring substituted at the para position with a sulfonyl chloride group and two methoxy groups at the ortho positions relative to the sulfonyl group. This arrangement creates a highly reactive electrophilic center at the sulfonyl chloride moiety, which is readily accessible for nucleophilic substitution reactions. Such reactions are fundamental in the synthesis of sulfonamides, a class of compounds that have demonstrated broad-spectrum biological activity, including antimicrobial, anti-inflammatory, and antiviral properties.

In recent years, there has been a surge in research focused on developing novel sulfonamides with enhanced therapeutic efficacy and reduced side effects. The versatility of 4-(Methoxymethoxy)benzene-1-sulfonyl chloride as a synthetic intermediate has made it a cornerstone in the design of new sulfonamide derivatives. For instance, studies have explored its use in generating sulfonamides with improved solubility and bioavailability, which are critical factors for drug development. The methoxymethoxy group, in particular, has been shown to influence the electronic properties of the benzene ring, thereby modulating the reactivity of the sulfonyl chloride moiety during synthetic transformations.

One of the most compelling applications of 4-(Methoxymethoxy)benzene-1-sulfonyl chloride is in the synthesis of bioactive molecules targeting specific biological pathways. Researchers have leveraged its reactivity to develop sulfonamides that inhibit enzymes such as dihydrofolate reductase (DHFR), which is crucial in bacterial metabolism and a key target for antibiotic development. Additionally, derivatives of this compound have been investigated for their potential in modulating immune responses, highlighting its significance in immunomodulatory drug discovery.

The pharmaceutical industry has also recognized the potential of 4-(Methoxymethoxy)benzene-1-sulfonyl chloride as a precursor for developing next-generation therapeutics. Its ability to undergo facile functionalization allows for the creation of complex molecular architectures with tailored biological activities. For example, recent studies have demonstrated its utility in generating sulfonamides with enhanced binding affinity to protein targets, which is essential for designing drugs with improved pharmacokinetic profiles.

Beyond pharmaceutical applications, 4-(Methoxymethoxy)benzene-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its reactivity enables the synthesis of novel polymers and coatings with unique properties, such as enhanced durability and chemical resistance. In agrochemistry, derivatives of this compound have been explored as potential herbicides and fungicides, contributing to sustainable agricultural practices.

The synthesis of 4-(Methoxymethoxy)benzene-1-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These synthetic approaches underscore the compound's importance as a synthetic intermediate and highlight the ongoing efforts to optimize its production for industrial-scale applications.

In conclusion, 4-(Methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 1314936-71-4) is a versatile and highly reactive compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is expected to grow further.